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Compound of Interest

Compound Name: 15-OH Tafluprost

Cat. No.: B15570769 Get Quote

Essential Safety and Handling Guide for 15-OH
Tafluprost
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 15-OH Tafluprost. As the active metabolite of Tafluprost,

a potent prostaglandin F2α analog, 15-OH Tafluprost requires stringent handling procedures

to minimize exposure and ensure a safe laboratory environment.[1][2] Adherence to these

guidelines is paramount for personal safety and regulatory compliance.

Hazard Identification and Health Effects
While a specific Safety Data Sheet (SDS) for 15-OH Tafluprost is not readily available, the

hazard profile can be inferred from its parent compound, Tafluprost. Tafluprost is classified as a

substance that may damage fertility or an unborn child, can cause damage to organs through

prolonged or repeated exposure, is harmful if swallowed, and causes serious eye irritation.[3]

[4]

Potential Health Effects:

Reproductive Toxicity: May impair fertility or harm an unborn child.[3]

Organ Toxicity: Can cause damage to organs with prolonged or repeated exposure.[3]

Acute Oral Toxicity: Harmful if ingested.[4]
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Eye Irritation: Can cause serious and potentially permanent eye damage.[5]

Eyelash and Iris Pigmentation: Prostaglandin analogs can cause changes in eyelash length

and iris color.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent accidental exposure through

inhalation, ingestion, or skin and eye contact.[7][8] The following table summarizes the

recommended PPE for handling 15-OH Tafluprost.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection NIOSH-approved Respirator

Recommended for any

operation with the potential for

aerosol or dust generation,

such as weighing, preparing

solutions, or cleaning spills. A

fit-tested N95 or higher

respirator should be used.[8][9]

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be changed

immediately upon

contamination or at regular

intervals. Ensure gloves are

resistant to the solvents being

used.[7][10]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A full-face

shield should be worn over the

goggles to protect against

splashes and aerosols.[8][9]

[11]

Body Protection Disposable Gown or Coveralls

Wear a disposable, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs. For higher-risk

activities, disposable coveralls

(e.g., Tyvek®) are

recommended.[7][10][11]

Foot Protection Disposable Shoe Covers Shoe covers should be worn in

the designated handling area

and removed before exiting to
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prevent the spread of

contamination.[7]

Safe Handling and Operational Workflow
A systematic approach is crucial for safely handling potent compounds like 15-OH Tafluprost.
The following workflow outlines the key phases of handling, from preparation to disposal.
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Workflow for Safe Handling of 15-OH Tafluprost

Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Review Safety Data Sheet (SDS) for Tafluprost and Analogs

Designate a Controlled Handling Area

Assemble and Inspect all Necessary PPE

Prepare all necessary equipment and reagents

Don all required PPE

Proceed to Handling

Perform all manipulations within a certified chemical fume hood or other containment device

Avoid inhalation, ingestion, and contact with skin and eyes

Handle the compound with care to prevent spills

Decontaminate all work surfaces and equipment

Proceed to Post-Handling

Segregate and dispose of all waste as hazardous

Carefully remove and dispose of PPE

Wash hands thoroughly with soap and water
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Waste Disposal Workflow for 15-OH Tafluprost

Waste Collection

Containment

Final Disposal

Solid Waste
(Contaminated PPE, vials, pipette tips)

Labeled, sealed hazardous waste container for solids

Liquid Waste
(Unused solutions, contaminated solvents)

Labeled, sealed hazardous waste container for liquids

Sharps Waste
(Contaminated needles, syringes)

Designated sharps container

Arrange for disposal through the institution's Environmental Health & Safety (EHS) office or a licensed contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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